Cas no 61209-44-7 (Cyclopentanone, 2,5-dibromo-, cis-)
61209-44-7 structure
Product Name:Cyclopentanone, 2,5-dibromo-, cis-
CAS No:61209-44-7
MF:C5H6Br2O
MW:241.908540248871
CID:488298
PubChem ID:643069
Update Time:2025-04-19
Cyclopentanone, 2,5-dibromo-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2,5-dibromo-, cis-
- 61209-44-7
- InChI=1/C5H6Br2O/c6-3-1-2-4(7)5(3)8/h3-4H,1-2H2/t3-,4
- (2R,5S)-2,5-dibromocyclopentanone
- cyclopentanone, 2,5-dibromo-, (2R,5S)-
- DTXSID70349110
-
- Inchi： 1S/C5H6Br2O/c6-3-1-2-4(7)5(3)8/h3-4H,1-2H2/t3-,4+
- InChI Key： NCQGXAFVNKDKRW-ZXZARUISSA-N
- SMILES： Br[C@H]1C([C@H](CC1)Br)=O
Computed Properties
- Exact Mass: 239.87848
- Monoisotopic Mass: 239.87854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclopentanone, 2,5-dibromo-, cis- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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